![molecular formula C9H9ClO4 B1195449 2-Chlorosyringaldehyde CAS No. 76341-69-0](/img/structure/B1195449.png)
2-Chlorosyringaldehyde
Overview
Description
2-Chlorosyringaldehyde is a chemical compound with the molecular formula C9H9ClO4 . It has an average mass of 216.618 Da and a monoisotopic mass of 216.018936 Da . It is also known by other names such as 2-Chloro-4-hydroxy-3,5-dimethoxybenzaldehyde .
Molecular Structure Analysis
The molecular structure of this compound consists of 9 carbon atoms, 9 hydrogen atoms, 1 chlorine atom, and 4 oxygen atoms . The detailed 3D structure can be found in databases like ChemSpider .Physical And Chemical Properties Analysis
This compound has a molecular formula of C9H9ClO4, an average mass of 216.618 Da, and a monoisotopic mass of 216.018936 Da . More detailed physical and chemical properties would require specific experimental measurements or computations.Scientific Research Applications
Biomonitoring of Effluent Exposure : 2-CSA has been identified as a sensitive biomarker for effluent exposure in fish, specifically in the sand flathead species. It's particularly useful for monitoring chlorine dioxide bleached eucalypt pulp effluent. The concentration of its major metabolite, 2-chloro-4-hydroxy-3,5-dimethoxybenzylalcohol (2-CB-OH), in fish bile is influenced by the fish's feeding status, which should be considered in environmental monitoring applications (Brumley et al., 1998).
Molecular Structure Studies : An electron-diffraction study of the molecular structure of 2-chlorobenzaldehyde, a compound similar to 2-CSA, has contributed to understanding the physical characteristics of such compounds. This includes the arrangement of molecules and how different conformers (cis and trans) of the compound are present in various ratios (Schāfer et al., 1976).
Indicator of Bleached Hardwood Effluent : 2-CSA, as a major chlorinated phenol produced in chlorine dioxide bleaching of eucalypt pulp, is used to assess the environmental impact of bleached hardwood effluents. The quantity of its metabolite in fish bile, 2-CB-alcohol, is directly related to the dose of 2-CSA, making it a potential indicator for such environmental monitoring (Haritos et al., 1995).
Instructional Model for Green Chemistry : In a green chemistry context, 2-chlorobenzaldehyde has been used in the Cannizzaro reaction, an important educational model for teaching undergraduate students. This reaction demonstrates the transformation of aldehydes in a solvent-free environment, aligning with green chemistry principles (Phonchaiya et al., 2009).
Formation of Astrobiological Molecules : In astrobiology, the study of the formation of glycolaldehyde and ethylene glycol by surface hydrogenation of CO molecules indicates the potential for complex organic molecule formation in space. This research could indirectly relate to the study of molecules like 2-CSA in interstellar environments (Fedoseev et al., 2015).
Properties
IUPAC Name |
2-chloro-4-hydroxy-3,5-dimethoxybenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClO4/c1-13-6-3-5(4-11)7(10)9(14-2)8(6)12/h3-4,12H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GRIHRCLOUQZXPD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C(=C(C(=C1)C=O)Cl)OC)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7072838 | |
Record name | 2-Chlorosyringaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7072838 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
76341-69-0 | |
Record name | Benzaldehyde, 2-chloro-4-hydroxy-3,5-dimethoxy- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0076341690 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-Chlorosyringaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7072838 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the main source of 2-Chlorosyringaldehyde in the environment?
A1: this compound is primarily produced during the bleaching of wood pulp, specifically eucalypt kraft pulp, using chlorine-based methods [, ]. This compound is a byproduct of the reaction between chlorine and lignin, a complex polymer found in wood.
Q2: How does this compound behave in the environment?
A2: While its persistence and degradation pathways are not fully understood, studies suggest this compound can bind to organic matter in the environment []. This binding can impact its bioavailability and toxicity to aquatic organisms. Furthermore, research has shown that ubiquitous fungi may play a role in chlorinating lignin, potentially contributing to the natural production of chlorinated aromatic compounds like this compound [].
Q3: Can this compound be used as a marker of exposure to pulp mill effluent?
A3: Yes, research has shown that this compound and its metabolites can serve as sensitive and specific biomarkers of exposure to bleached hardwood effluent in fish [, ].
Q4: How is this compound metabolized in fish?
A4: Studies using sand flathead (Platycephalus bassensis) have identified the major metabolite of this compound as 2-chloro-4-hydroxy-3,5-dimethoxy-benzylalcohol (2-CB-OH) [, ]. This metabolite is formed through the reduction of the aldehyde group in 2-CSA. Both 2-CSA and 2-CB-OH are often found conjugated to glucuronide or sulphate groups in fish bile, increasing their water solubility and facilitating excretion [].
Q5: How does the concentration of this compound metabolites in fish bile relate to exposure?
A5: Research indicates a positive correlation between the concentration of 2-CB-OH in fish bile and the level of exposure to this compound []. This suggests that measuring 2-CB-OH in fish bile can be a valuable tool for monitoring the potential impact of pulp mill effluent on aquatic ecosystems.
Q6: Are there factors that can influence the levels of this compound metabolites in fish bile?
A6: Yes, factors like the duration of exposure, feeding status of the fish, and bile volume can influence measured concentrations of 2-CB-OH []. For instance, fish with empty stomachs showed significantly higher 2-CB-OH concentrations in their bile compared to fish with full stomachs []. Therefore, these factors need to be considered when interpreting biomarker data in field studies.
Q7: What analytical techniques are used to measure this compound and its metabolites?
A7: Gas chromatography coupled with mass spectrometry (GC/MS) is commonly employed to identify and quantify this compound and its metabolites in environmental samples and fish bile [, , ]. Accurate analysis often requires derivatization steps, such as acetylation, to improve the volatility and detectability of these compounds.
Q8: What is the molecular formula and molecular weight of this compound?
A8: The molecular formula for this compound is C9H9ClO4, and its molecular weight is 216.61 g/mol [].
Q9: Is there information available regarding the solubility of this compound?
A9: Yes, studies have investigated the aqueous solubility of this compound alongside other chlorinated phenolic compounds []. This information is valuable for understanding its fate and behavior in aquatic environments.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.